5-Bromo-2-(isopentyloxy)aniline
Overview
Description
5-Bromo-2-(isopentyloxy)aniline is a biochemical compound used for proteomics research . It has a molecular formula of C11H16BrNO and a molecular weight of 258.15 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string: CC©CCOC1=C(C=C(C=C1)Br)N . This indicates that the compound contains an isopentyloxy group attached to the 2-position of an aniline ring, which is brominated at the 5-position.Scientific Research Applications
Synthesis Applications
Radical Cyclization for Indolone Synthesis : The radical reactions of N-(2-halogenoalkanoyl)-substituted anilines, a category to which 5-Bromo-2-(isopentyloxy)aniline could belong, have been studied for the synthesis of indolones (oxindoles) through radical cyclization. This method, employing reagents like Bu3SnH and AIBN, allows for the transformation of anilides into indolones, highlighting a synthetic pathway that could be relevant for the compound (Nishio et al., 2005).
Fluorene Derivative Synthesis : A novel compound synthesized from 2-bromofluorene and related chemicals, involving steps like alkylation and Heck reaction, points towards the versatility of bromo-aniline derivatives in creating complex organic molecules with significant optical properties. This process may be adaptable for derivatives of this compound, providing a pathway for the synthesis of materials with unique optical characteristics (Zhou Yi-feng, 2010).
Catalytic and Medicinal Chemistry Applications
Metal-Free Amination and Diels-Alder Reactions : The compound's potential for selective amination, as demonstrated in studies involving similar bromo-substituted anilines, showcases its utility in synthesizing polysubstituted anilines. Such reactions are crucial for the development of novel organic compounds with potential applications in medicinal chemistry and material science (Medimagh et al., 2008).
In Silico Docking Studies for Drug Synthesis : Bromo aniline derivatives, including potentially this compound, have been synthesized and characterized for their action against specific protein targets, showcasing their relevance in the development of therapeutic agents. This demonstrates the compound's potential utility in drug discovery, particularly in synthesizing inhibitors for cancer therapeutics (Meenakumari & Girija, 2022).
properties
IUPAC Name |
5-bromo-2-(3-methylbutoxy)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrNO/c1-8(2)5-6-14-11-4-3-9(12)7-10(11)13/h3-4,7-8H,5-6,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTUGCDAAVVKTEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC1=C(C=C(C=C1)Br)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701287143 |
Source
|
| Record name | 5-Bromo-2-(3-methylbutoxy)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701287143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
946664-84-2 |
Source
|
| Record name | 5-Bromo-2-(3-methylbutoxy)benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=946664-84-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-2-(3-methylbutoxy)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701287143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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